2-((6,8-dimethyl-2-(4-nitrophenyl)-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide

• CAS No.: 847190-48-1
• Molecular Formula: C23H17F3N6O5S
• Molecular Weight: 546.48
• IUPAC Name: 2-[1,3-dimethyl-7-(4-nitrophenyl)-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl]sulfanyl-N-[2-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C23H17F3N6O5S/c1-30-19-17(21(34)31(2)22(30)35)20(29-18(28-19)12-7-9-13(10-8-12)32(36)37)38-11-16(33)27-15-6-4-3-5-14(15)23(24,25)26/h3-10H,11H2,1-2H3,(H,27,33)
• InChI Key: YMQXMNOPFRRUJA-UHFFFAOYSA-N
• SMILES: CN1C2=C(C(=NC(=N2)C3=CC=C(C=C3)[N+](=O)[O-])SCC(=O)NC4=CC=CC=C4C(F)(F)F)C(=O)N(C1=O)C
• solubility: not available

Description

2-((6,8-dimethyl-2-(4-nitrophenyl)-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide is a potent and selective chemical probe identified as a macrodomain 2 (MD2) inhibitor of PARP14, a member of the poly(ADP-ribose) polymerase family (source) . Its primary research value lies in its ability to selectively block the ADP-ribosylhydrolase activity of PARP14's second macrodomain, which plays a key role in regulating mono-ADP-ribosylation (MARylation)-dependent signaling pathways (source) . This mechanism is distinct from typical PARP inhibitors that target the ADP-ribosyltransferase (ART) catalytic activity. Researchers utilize this compound to investigate the role of PARP14 in various disease contexts, particularly in cancer biology and immunology. Studies have shown that pharmacological inhibition of PARP14 with this compound can modulate macrophage polarization, shifting them from a pro-tumorigenic (M2) state towards an anti-tumorigenic (M1) state, thereby offering a potential therapeutic strategy in the tumor microenvironment (source) . Furthermore, it serves as a critical tool for dissecting the non-canonical functions of PARPs in DNA damage response, cellular stress adaptation, and interferon signaling. This product is intended for For Research Use Only and is not intended for diagnostic or therapeutic procedures.

Biological Activity

The compound 2-((6,8-dimethyl-2-(4-nitrophenyl)-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide , identified by CAS number 847190-35-6 , is a pyrimidine derivative with notable biological activities. This article explores its synthesis, pharmacological properties, and potential applications in medicinal chemistry.

Chemical Structure and Properties

This compound features a complex structure characterized by multiple functional groups that enhance its biological activity. Its molecular formula is $C_{22}H_{18}N_{6}O_{5}S$, with a molecular weight of 478.5 g/mol . The presence of the trifluoromethyl group and the nitrophenyl moiety contributes to its unique reactivity and interaction with biological targets.

Pharmacological Activities

Research indicates that pyrimidine derivatives exhibit a wide range of pharmacological activities, including:

• Antitumor Activity : Compounds within this class have shown potential as inhibitors of various cancer cell lines. For instance, studies have demonstrated that similar pyrimidine derivatives can inhibit the growth of pancreatic cancer (PACA2) and lung carcinoma (A549) cells. In vitro assays have indicated that some related compounds exhibit IC50 values ranging from 25.9 to 73.4 μM against these cell lines .
• Antiviral Properties : Pyrimidine derivatives are known for their antiviral activities. Compounds structurally related to the target compound have been reported to inhibit viral replication in various assays .
• Antioxidant Activity : The antioxidant potential of these compounds has been assessed using DPPH scavenging assays. Certain derivatives have shown significant scavenging activity comparable to ascorbic acid, indicating their potential in combating oxidative stress-related diseases .

Cytotoxicity Assays

In a study evaluating the cytotoxic effects of related compounds on cancer cell lines, several exhibited significant activity:

Compound	Cell Line	IC50 (μM)
5h	PACA2	25.9
3	PACA2	53.5
6b	A549	34.9

These findings suggest that modifications to the pyrimidine structure can enhance cytotoxic effects against specific cancer types .

Antioxidant Evaluation

The antioxidant activity was assessed through DPPH scavenging assays:

Compound	% Inhibition at 0.1 μg/mL
Ascorbic Acid	100%
2b	85%
5a	78%
6b	75%

The data indicate a dose-dependent relationship in antioxidant activity for these compounds .

Scientific Research Applications

Research indicates that this compound exhibits several biological activities due to its intricate arrangement of functional groups. The following are key areas of application:

Anticancer Activity

Studies have shown that compounds with similar structures can inhibit cancer cell proliferation. For instance, certain derivatives of pyrimidine have been found to exhibit cytotoxic effects against various cancer cell lines by disrupting cellular processes essential for growth and survival . The tetrahydropyrimido-pyrimidine core is particularly noted for its potential to interact with DNA and RNA synthesis pathways.

Anti-inflammatory Effects

Compounds structurally related to this molecule have demonstrated anti-inflammatory properties. Research has highlighted their ability to inhibit cyclooxygenase enzymes (COX), which play a crucial role in the inflammatory response. This inhibition can lead to reduced inflammation in conditions such as arthritis and other inflammatory diseases .

Antimicrobial Properties

The presence of nitrophenyl and thio groups in the compound enhances its antimicrobial activity. Similar compounds have been reported to exhibit significant activity against various bacterial and fungal strains, making them potential candidates for developing new antimicrobial agents .

Synthesis and Characterization

The synthesis of this compound typically involves multiple steps, including the formation of the tetrahydropyrimido-pyrimidine core followed by functionalization with thio and acetamide groups. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed for characterization and purity assessment .

Case Studies

• Anticancer Research
  • A study focused on the synthesis of similar pyrimidine derivatives demonstrated significant anticancer activity against A431 vulvar epidermal carcinoma cells. The mechanism involved the inhibition of key metabolic pathways necessary for cancer cell survival .
• Inflammation Models
  • In vivo studies using animal models of inflammation showed that derivatives of this compound significantly reduced markers of inflammation when administered in therapeutic doses .
• Antimicrobial Testing
  • A series of tests conducted on related thio compounds revealed potent activity against both Gram-positive and Gram-negative bacteria, indicating a broad spectrum of antimicrobial efficacy .

Comparison with Similar Compounds

Structural Features

The compound’s structural analogs share core heterocyclic systems (e.g., pyrimido-thieno-pyrimidinones, pyrido-thieno-pyrimidines) and functional groups (thioacetamide, trifluoromethylphenyl). Key differences lie in substituents and ring saturation, influencing physicochemical and biological properties.

Table 1: Structural Comparison

Compound Name / ID	Core Structure	Key Substituents	Functional Groups	Evidence ID
Target Compound	Pyrimido[4,5-d]pyrimidine	6,8-dimethyl; 4-nitrophenyl; 2-(trifluoromethyl)phenyl	Thioacetamide, ketones	[1, 3, 8]
N-(2-(trifluoromethyl)phenyl)acetamide derivative ()	Pyrido-thieno-pyrimidine	7-acetyl; 3-phenyl; 2-(trifluoromethyl)phenyl	Thioacetamide, ketones	[3]
2-[(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio]-N-(2,3-dichlorophenyl)acetamide ()	Dihydropyrimidinone	4-methyl; 2,3-dichlorophenyl	Thioacetamide, amide	[10]
CK1δ Inhibitor ()	Thieno[3,2-d]pyrimidine	3-phenyl; 4-oxo; 2-(trifluoromethyl)phenyl	Thioacetamide, imidazole	[11]

Physicochemical Properties

The trifluoromethyl and nitro groups increase molecular weight and lipophilicity compared to simpler analogs. Spectral data (IR, NMR) highlight differences in hydrogen bonding and electronic environments.

Table 2: Physicochemical Comparison

Compound Name / ID	Molecular Weight	IR Peaks (cm⁻¹)	Key NMR Shifts (δ, ppm)	Solubility (Inferred)	Evidence ID
Target Compound	~565.5*	~1,730 (C=O), 1,690 (C=O)	Methyl (2.10–2.50), aromatic (7.37–7.47)	Low (nonpolar groups)	[1, 3, 8]
Compound in	369.44	3,390 (NH), 1,730 (C=O)	Methyl (2.10), aromatic (7.37–7.47)	Moderate	[1]
Compound in	344.21	Not reported	SCH₂ (4.12), NHCO (10.10), aromatic (7.28–7.82)	Low (chlorine atoms)	[10]
Compound in	602.72	Not reported	Not reported	Moderate	[11]

*Calculated based on formula.

Q & A

Basic Research Questions

Q. What are the critical parameters for optimizing the synthesis of this tetrahydropyrimido-pyrimidinone derivative?

• Methodological Answer : Synthesis optimization requires careful control of reaction stoichiometry, solvent polarity, and temperature. For example, in analogous pyrimidine-thioacetamide syntheses, DMSO or DMF is preferred due to their ability to dissolve polar intermediates, with yields reaching 60–80% under reflux conditions (80–100°C) . Key steps include thioether bond formation (using NaH or K₂CO₃ as base) and purification via recrystallization from ethanol/water mixtures. Monitor reaction progress using TLC (silica gel, ethyl acetate/hexane 3:7) and confirm purity via melting point analysis (e.g., 224–230°C for related compounds) .

Q. How can spectroscopic techniques (NMR, LC-MS) confirm the structural integrity of this compound?

• Methodological Answer :

• ¹H NMR : Look for characteristic peaks:
• Pyrimidine ring protons: δ 5.98–6.01 (singlet, CH-5) .
• Thioacetamide SCH₂: δ 4.08–4.12 (singlet) .
• Aromatic protons: Split patterns (e.g., doublets at δ 7.52–7.82 for nitrophenyl groups) .
• LC-MS : Validate molecular ion peaks (e.g., [M+H]+ at m/z 344–376 for structurally related compounds) and isotopic patterns consistent with Cl or CF₃ substituents .

Q. What solvent systems are recommended for solubility and stability studies?

• Methodological Answer : Test solubility in DMSO (for stock solutions) followed by dilution in PBS (pH 7.4) or cell culture media. Stability assays should include HPLC monitoring under varying pH (3–9) and temperatures (4–37°C). For related acetamides, degradation is minimal (<5%) in DMSO over 72 hours at 4°C .

Advanced Research Questions

Q. How can computational modeling (e.g., DFT, molecular docking) predict the compound’s reactivity or binding affinity?

• Methodological Answer :

• Density Functional Theory (DFT) : Calculate frontier molecular orbitals (HOMO/LUMO) to predict electrophilic/nucleophilic sites. The nitro and trifluoromethyl groups likely lower LUMO energy, enhancing electrophilicity .
• Molecular Docking : Use AutoDock Vina with protein targets (e.g., kinases or bacterial enzymes). Align with structurally characterized pyrimidine derivatives showing IC₅₀ values <10 μM against E. coli DNA gyrase .

Q. How to resolve contradictions in biological activity data across different assays?

• Methodological Answer : Cross-validate using orthogonal assays. For example:

• If antimicrobial activity varies between MIC and time-kill assays, assess membrane permeability via fluorescent dye leakage assays .
• Use isothermal titration calorimetry (ITC) to confirm binding thermodynamics if SPR and enzyme inhibition data conflict .

Q. What strategies improve regioselectivity during functionalization of the pyrimido-pyrimidinone core?

• Methodological Answer :

• Directing Groups : Introduce transient protecting groups (e.g., Boc on the acetamide NH) to steer electrophilic substitution to the C-6/C-8 methyl groups .
• Metal Catalysis : Pd-catalyzed C–H activation (e.g., using Pd(OAc)₂ with pyridine ligands) for selective arylations .

Q. How to design a SAR study for the trifluoromethylphenyl moiety?

• Methodological Answer : Synthesize analogs with:

• Electron-Withdrawing Groups : Replace CF₃ with NO₂ or CN to assess impact on electron-deficient aryl interactions .
• Steric Variants : Compare ortho-, meta-, and para-CF₃ substitutions using molecular dynamics simulations to quantify steric clashes in binding pockets .